Cas no 2172080-10-1 (5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172080-10-1
• MF: C₉H₁₆N₄O₂S
• MW: 244.313940048218
• CID: 5812896
• PubChem ID: 165598542
• Update Time: 2025-10-30

5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carbothioamide
• 2172080-10-1
• EN300-1596439

• Inchi： 1S/C9H16N4O2S/c1-14-5-3-4-13-7(6-15-2)8(9(10)16)11-12-13/h3-6H2,1-2H3,(H2,10,16)
• InChI Key： UHHHPLFIPWXNQH-UHFFFAOYSA-N
• SMILES： S=C(C1=C(COC)N(CCCOC)N=N1)N

Computed Properties

• Exact Mass: 244.09939694g/mol
• Monoisotopic Mass: 244.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 107Ų

Additional information on 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172080-10-1)

The compound 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172080-10-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the methoxymethyl and methoxypropyl substituents, make it a valuable scaffold for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications as a triazole-based inhibitor or modulator, given the well-documented pharmacological properties of the 1,2,3-triazole core.

In recent years, the demand for heterocyclic compounds like 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carbothioamide has surged, driven by their versatility in drug discovery and material science. The carbothioamide moiety, in particular, is a critical functional group that enhances binding affinity to biological targets, making this compound a promising candidate for further investigation. Its CAS No. 2172080-10-1 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

The synthesis of 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carbothioamide typically involves multi-step organic reactions, including click chemistry methodologies, which are widely celebrated for their efficiency and selectivity. This aligns with the growing trend of green chemistry and sustainable synthesis practices, topics that are highly relevant in today's scientific community. Researchers are also exploring its potential as a bioisostere for other pharmacophores, leveraging its structural flexibility to optimize drug-like properties.

From an industrial perspective, the compound's stability and solubility profile make it suitable for formulation in various pharmaceutical intermediates and agrochemical products. Its methoxy groups contribute to improved bioavailability, a key consideration in modern drug design. Additionally, the 1,2,3-triazole ring is known for its resistance to metabolic degradation, which could translate to longer-lasting therapeutic effects.

As the scientific community continues to explore the applications of CAS No. 2172080-10-1, questions frequently arise about its mechanism of action, toxicity profile, and synthetic scalability. These topics are among the most searched in academic and patent literature, reflecting the compound's growing importance. Future research may focus on its potential in targeted therapies or as a building block for advanced materials, further solidifying its role in innovation.

In summary, 5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carbothioamide represents a compelling area of study at the intersection of chemistry and biology. Its CAS No. 2172080-10-1 ensures accurate identification, while its structural features offer endless possibilities for customization and application. Whether in academia or industry, this compound is poised to make significant contributions to scientific advancement.